Cas no 1493205-31-4 (4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine)

• Product Name: 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine
• CAS No: 1493205-31-4
• MF: C₁₁H₇ClF₂N₂
• MW: 240.636488199234
• MDL: MFCD21665192
• CID: 4781361
• Update Time: 2025-06-15

4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine
• 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine

• MDL： MFCD21665192
• Inchi： 1S/C11H7ClF2N2/c1-6-9(14)10(12)16-11(15-6)7-3-2-4-8(13)5-7/h2-5H,1H3
• InChI Key： CLUOROOVISFZQV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)N=C(C2C=CC=C(C=2)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine

Introduction to 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine (CAS No. 1493205-31-4)

4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine, identified by the CAS number 1493205-31-4, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple fluorine atoms and chlorine substituents enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure consists of a pyrimidine core substituted with a chloro group at the 4-position, a fluoro group at the 5-position, a methyl group at the 6-position, and a 3-fluorophenyl moiety at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The fluorine atoms, in particular, play a pivotal role in modulating the compound's pharmacokinetic profile, including its solubility, metabolic stability, and binding affinity.

In recent years, 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine has been extensively studied for its role in developing novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules that target various disease pathways. For instance, research has demonstrated its utility in synthesizing inhibitors of kinases and other enzymes involved in cancer metabolism. The compound's ability to undergo selective functionalization allows chemists to explore diverse derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chloro and fluoro substituents provide handles for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization. Recent studies have highlighted its potential in developing treatments for inflammatory diseases, where modulation of enzyme activity is key.

The synthesis of 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the accessibility of the compound but also contribute to its scalability for industrial applications.

From a computational chemistry perspective, the molecular modeling of 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine has provided insights into its binding interactions with biological targets. The use of density functional theory (DFT) and molecular dynamics simulations has helped elucidate how the compound's structure influences its affinity and selectivity. These computational studies are complemented by experimental validations, such as X-ray crystallography and surface plasmon resonance assays, which further refine our understanding of its mechanism of action.

The pharmacological evaluation of 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine has revealed promising results in preclinical models. Its ability to inhibit specific enzymes has shown therapeutic potential in conditions such as oncology and neurodegenerative disorders. The compound's fluorinated nature contributes to its prolonged half-life and reduced clearance rates, making it an attractive candidate for oral administration. Additionally, its low toxicity profile suggests that it may have a favorable safety profile in clinical settings.

As research continues to evolve, new applications for 4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine are likely to emerge. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced pharmacological properties. By leveraging these computational tools alongside traditional synthetic methods, scientists can rapidly explore complex chemical spaces and uncover next-generation therapeutics.

In conclusion,4-Chloro-5-fluoro-2-(3-fluorophenyl)-6-methylpyrimidine (CAS No. 1493205-31-4) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes and versatile reactivity make it an indispensable tool for developing innovative treatments across multiple therapeutic areas. As advancements in synthetic chemistry and computational biology continue to progress,this compound is poised to play an increasingly pivotal role in shaping the future of medicine.